3'-acetyl-5'-cyclopropyl-3'H-spiro[indole-3,2'-[1,3,4]oxadiazol]-2(1H)-one

• IUPAC Name: 3-acetyl-5-cyclopropylspiro[1,3,4-oxadiazole-2,3'-1H-indole]-2'-one
• InChI: InChI=1S/C14H13N3O3/c1-8(18)17-14(20-12(16-17)9-6-7-9)10-4-2-3-5-11(10)15-13(14)19/h2-5,9H,6-7H2,1H3,(H,15,19)
• InChI Key: MELANYNGDLMJMF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1C2(C3=CC=CC=C3NC2=O)OC(=N1)C4CC4
• Molecular Formula: C14H13N3O3
• Molecular Weight: 271.27 g/mol

Description

3'-acetyl-5'-cyclopropyl-3'H-spiro[indole-3,2'-[1,3,4]oxadiazol]-2(1H)-one is a heterocyclic compound that has gained interest in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 3'-acetyl-5'-cyclopropyl-3'H-spiro[indole-3,2'-[1,3,4]oxadiazol]-2(1H)-one is not fully understood. However, studies have shown that this compound exerts its cytotoxic effects by inducing apoptosis in cancer cells. Additionally, this compound has been shown to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits potent cytotoxic effects against cancer cells. Additionally, this compound has been shown to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain. However, the exact biochemical and physiological effects of this compound are not fully understood and require further investigation.

Advantages and Limitations for Lab Experiments

One advantage of using 3'-acetyl-5'-cyclopropyl-3'H-spiro[indole-3,2'-[1,3,4]oxadiazol]-2(1H)-one in lab experiments is its potent cytotoxic effects against cancer cells, making it a potential candidate for the development of anticancer drugs. Additionally, this compound exhibits neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases. However, one limitation of using this compound in lab experiments is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of 3'-acetyl-5'-cyclopropyl-3'H-spiro[indole-3,2'-[1,3,4]oxadiazol]-2(1H)-one. One direction is to further investigate its mechanism of action and the exact biochemical and physiological effects of this compound. Additionally, further studies are needed to determine the potential applications of this compound in other fields such as infectious diseases and inflammation. Furthermore, the development of more efficient synthesis methods and the optimization of the compound's properties may improve its potential applications in various fields.

Scientific Research Applications

3'-acetyl-5'-cyclopropyl-3'H-spiro[indole-3,2'-[1,3,4]oxadiazol]-2(1H)-one has been studied for its potential applications in various fields. One such application is in the field of cancer research. Studies have shown that this compound exhibits potent cytotoxic effects against cancer cells, making it a potential candidate for the development of anticancer drugs. Additionally, this compound has been studied for its potential applications in the field of neuroscience. Studies have shown that this compound exhibits neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.